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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548

For researchers, scientists, and drug development professionals handling Formothion,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step instructions for the safe and
compliant disposal of Formothion waste, minimizing risks and ensuring adherence to
regulatory standards.

Formothion, an organophosphate insecticide, is classified as a moderately toxic compound

(Toxicity Class Il) by the U.S. Environmental Protection Agency (EPA) and is designated as a
restricted use pesticide.[1] Due to its nature as a cholinesterase inhibitor, which can affect the
nervous system, stringent safety measures are imperative during handling and disposal.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the immediate hazards
associated with Formothion. It is a viscous yellow oil or crystalline mass and should be
handled with appropriate personal protective equipment (PPE), including gloves, masks, and
protective clothing, to prevent exposure.[3][4] In case of a spill, isolate the area for at least 50
meters (150 feet) for liquids and 25 meters (75 feet) for solids.

Key Safety Information:
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Parameter Description Source

Signal Word Warning

] Cholinesterase inhibitor,
Primary Hazard )
affecting the nervous system.

Moderately toxic (EPA Toxicity
Class Il). Symptoms of

Acute Toxicity exposure include nausea,
dizziness, weakness, and

blurred vision.

Chemical-resistant gloves, eye
PPE Requirement protection, and protective

clothing are mandatory.

Isolate the spill area. For small
Spill Response spills, absorb with sand or

other noncombustible material.

Step-by-Step Disposal Protocol

The proper disposal of Formothion and its containers is governed by federal, state, and local
regulations. Adherence to the product label's "Storage and Disposal" statement is the first and
most critical step.

1. Minimize Waste Generation: The most effective disposal strategy begins with minimizing
waste.

e Purchase only the amount of Formothion needed for your immediate research.
o Prepare only the quantity of solution required for a single experiment to avoid excess.

2. Handling Unused Formothion: If you have leftover, unadulterated Formothion, consider the

following options:

o Transfer to a Colleague: If a fellow researcher has a legitimate use for the chemical, it can be
transferred, provided it is in its original, clearly labeled container.
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e Hazardous Waste Disposal: If the product cannot be used, it must be disposed of as
hazardous waste. Contact your institution's Environmental Health and Safety (EHS) office or
a licensed hazardous waste disposal contractor for guidance and pickup.

3. Decontamination of Empty Containers: Empty Formothion containers are still considered
hazardous due to residual chemicals and must be decontaminated prior to disposal.

o Triple Rinsing: This is a standard procedure for decontaminating pesticide containers.

[e]

Fill the container about one-quarter full with a suitable solvent (e.g., water, depending on
the formulation).

[e]

Securely cap the container and shake for 30 seconds.

o

Empty the rinsate into a designated chemical waste container.

[¢]

Repeat this process two more times.

e The collected rinsate must be managed as hazardous waste.
4. Final Disposal of Containers:

 After triple-rinsing, puncture the container to prevent reuse.

» Dispose of the container in accordance with your institution's policies and local regulations,
which may include disposal as regular waste or through a specific recycling program that
accepts decontaminated pesticide containers.

5. Spill Cleanup and Waste:

e Any materials used to clean up a Formothion spill, such as absorbent pads or contaminated
soil, must be collected and disposed of as hazardous waste.

o Place these materials in a clearly labeled, sealed container for pickup by a hazardous waste
professional.

Logical Workflow for Formothion Disposal
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Formothion.

Gormothion Waste Generatea

Is the Formothion unused and unadulterated? Spill Cleanup Waste

Yes

Dispose of contaminated materials as Hazardous Waste

Triple-rinse the container

Transfer to another authorized user

Dispose as Hazardous Chemical Waste

Puncture and dispose of container per regulations

4

Disposal Complete

Click to download full resolution via product page

Caption: Formothion Disposal Decision Workflow

Regulatory Framework
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The disposal of Formothion is regulated under the Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA) until the point of disposal, after which the Resource Conservation and
Recovery Act (RCRA) governs its management as a hazardous waste. It is essential to consult
with your state's environmental protection agency and your institution's EHS department to
ensure compliance with all applicable regulations. Many states have "Clean Sweep" programs
for the collection of unwanted pesticides from commercial users.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally sound disposal of Formothion, fostering a culture of safety and
responsibility within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/product/b1673548?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/formothi.htm
http://awhhe.am/wp-content/uploads/2014/02/chemicals_eng/formothion.pdf
https://cameochemicals.noaa.gov/chemical/5010
https://pubchem.ncbi.nlm.nih.gov/compound/Formothion
https://www.benchchem.com/product/b1673548#formothion-proper-disposal-procedures
https://www.benchchem.com/product/b1673548#formothion-proper-disposal-procedures
https://www.benchchem.com/product/b1673548#formothion-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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